Cas no 58885-19-1 ( )
structure
Product Name:
CAS No:58885-19-1
MF:C8H6Cl2N4
MW:229.066038608551
CID:949262
PubChem ID:296409
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- HMS2885D14; ZINC01655764; NSC166547; SMR000528696; AC1L6Q2Z; 2,3-dichloro-7,8-dihydro-6H-pyrrolo[1',2':1,2]imidazo[4,5-b]pyridazine; MLS000756362;
- MLS000756362
- NSC-166547
- 58885-19-1
- NSC166547
- CHEMBL1542774
- SMR000528696
- HMS2885D14
- DTXSID40304630
-
-
- Inchi: 1S/C8H6Cl2N4/c9-5-6(10)13-8-7(12-5)11-4-2-1-3-14(4)8/h1-3H2
- InChI Key: KOCHMBKRMMXQDV-UHFFFAOYSA-N
- SMILES: ClC1=C(N=C2C(=N1)N1C(CCC1)=N2)Cl
Computed Properties
- Exact Mass: 227.99718
- Monoisotopic Mass: 227.9969516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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